2-(3-Methoxyphenyl)-4-nitrobenzoic acid

• IUPAC Name: 2-(3-methoxyphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H11NO5/c1-20-11-4-2-3-9(7-11)13-8-10(15(18)19)5-6-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: FPBIHAGVMCNUML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H11NO5
• DSSTOX Substance ID: DTXSID10689163
• Molecular Weight: 273.24 g/mol
• CAS No.: 1261994-79-9

Description

2-(3-Methoxyphenyl)-4-nitrobenzoic acid (CAS RN: 1261955-07-0) is a nitro-substituted benzoic acid derivative with a methoxyphenyl group at the ortho position relative to the carboxylic acid moiety. Its molecular formula is C₁₄H₁₁NO₅, and its structure features a nitro group (-NO₂) at the para position of the benzoic acid ring and a 3-methoxyphenyl substituent at the adjacent carbon (position 2) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3-Methoxyphenyl)-4-nitrobenzoic acid typically involves the nitration of 2-(3-Methoxyphenyl)benzoic acid. The nitration process can be carried out using a mixture of concentrated sulfuric acid and nitric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position.

Industrial Production Methods: In an industrial setting, the production of 2-(3-Methoxyphenyl)-4-nitrobenzoic acid may involve large-scale nitration reactors where the reaction parameters such as temperature, concentration of reagents, and reaction time are optimized for maximum yield and purity. The product is then purified through recrystallization or other suitable methods.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding quinones.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The aromatic ring can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Common reducing agents include palladium on carbon (Pd/C) with hydrogen gas or sodium borohydride.

Substitution: Electrophilic reagents such as halogens or sulfonating agents can be used under appropriate conditions.

Major Products Formed:

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of 2-(3-Methoxyphenyl)-4-aminobenzoic acid.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

2-(3-Methoxyphenyl)-4-nitrobenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methoxyphenyl)-4-nitrobenzoic acid depends on its specific application. In biological systems, it may interact with various molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, while the methoxy group can influence the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between 2-(3-Methoxyphenyl)-4-nitrobenzoic acid and related nitrobenzoic acid derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Applications	References
2-(3-Methoxyphenyl)-4-nitrobenzoic acid	- 3-Methoxyphenyl (C2) - NO₂ (C4)	C₁₄H₁₁NO₅	279.24 g/mol	Research applications in synthesis
3-Methoxy-4-nitrobenzoic acid	- OCH₃ (C3) - NO₂ (C4)	C₈H₇NO₅	197.14 g/mol	High-purity reagent; used in organic synthesis
4-Methoxy-3-nitrobenzoic acid	- OCH₃ (C4) - NO₂ (C3)	C₈H₇NO₅	197.14 g/mol	Melting point: 191–194°C; used in catalysis studies
2-(Acetylamino)-4-nitrobenzoic acid	- Acetylamino (C2) - NO₂ (C4)	C₉H₈N₂O₅	224.17 g/mol	Intermediate in pharmaceutical synthesis
2-(4-Methoxyphenylamino)-4-nitrobenzoic acid	- 4-Methoxyphenylamino (C2) - NO₂ (C4)	C₁₄H₁₃N₂O₅	301.27 g/mol	Safety data available (GHS-compliant)
3-Methyl-4-nitrobenzoic acid	- CH₃ (C3) - NO₂ (C4)	C₈H₇NO₄	181.14 g/mol	High thermal stability (mp: 216–219°C)

Reactivity and Electronic Effects

The nitro group (-NO₂) is a strong electron-withdrawing group, which decreases electron density on the aromatic ring and influences reaction kinetics. For example, in condensation reactions, 4-nitrobenzoic acid derivatives react more slowly than their electron-donating counterparts (e.g., 4-methoxybenzoic acid) due to reduced nucleophilicity .

The methoxy group (-OCH₃), in contrast, is electron-donating. In 2-(3-Methoxyphenyl)-4-nitrobenzoic acid, the methoxyphenyl substituent at C2 may sterically hinder reactions at the carboxylic acid group, while its electronic effects could modulate the acidity of the -COOH group.